An In-depth Technical Guide to ZINC866533340: A Potent Sigma-2 (σ2) Receptor Ligand
An In-depth Technical Guide to ZINC866533340: A Potent Sigma-2 (σ2) Receptor Ligand
For Researchers, Scientists, and Drug Development Professionals
Abstract
ZINC866533340 is a novel, high-affinity ligand for the sigma-2 (σ2) receptor, an emerging therapeutic target implicated in various neurological disorders and cancer. Discovered through a large-scale virtual screening campaign utilizing an AlphaFold2-generated protein structure, this small molecule represents a new chemotype for σ2 receptor modulators. This guide provides a comprehensive overview of the structure, binding characteristics, and potential signaling pathways associated with ZINC866533340, intended to facilitate further research and drug development efforts.
Molecular Structure and Physicochemical Properties
ZINC866533340 is a small molecule with the systematic name N-(4-((1H-imidazol-1-yl)methyl)phenyl)-2-(3-methoxyphenyl)acetamide. Its chemical properties are summarized in the table below.
| Property | Value |
| Molecular Formula | C19H19N3O2 |
| Molecular Weight | 321.38 g/mol |
| SMILES | COc1cccc(c1)CC(=O)Nc1ccc(cc1)Cn1cncc1 |
| LogP (calculated) | 2.8 |
| Topological Polar Surface Area | 67.9 Ų |
| Hydrogen Bond Donors | 1 |
| Hydrogen Bond Acceptors | 4 |
| Rotatable Bonds | 5 |
Target Binding Profile
ZINC866533340 was identified as a potent ligand for the σ2 receptor. Its binding affinity was experimentally determined using a competitive radioligand binding assay. Additionally, it has been noted to interact with the 5-HT2A receptor.
| Target Receptor | Binding Affinity (Ki) |
| Sigma-2 (σ2) Receptor | 1.6 nM[1] |
| 5-HT2A Receptor | Data not yet available |
Experimental Protocols
Competitive Radioligand Binding Assay for σ2 Receptor
The binding affinity of ZINC866533340 for the σ2 receptor was determined using a competitive radioligand displacement assay with [3H]-1,3-di-o-tolyl-guanidine ([3H]-DTG), a non-selective sigma receptor ligand. The following is a representative protocol synthesized from established methodologies.
Objective: To determine the binding affinity (Ki) of a test compound (ZINC866533340) for the σ2 receptor.
Materials:
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Test Compound: ZINC866533340
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Radioligand: [3H]-DTG
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Sigma-1 Receptor Masking Agent: (+)-Pentazocine
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Receptor Source: Membranes prepared from cell lines expressing σ2 receptors (e.g., rat liver or specific cancer cell lines).
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Assay Buffer: 50 mM Tris-HCl, pH 8.0
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Wash Buffer: Ice-cold 10 mM Tris-HCl, pH 7.4, containing 150 mM NaCl
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Scintillation Cocktail
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96-well microplates
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Glass fiber filters
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Cell harvester
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Scintillation counter
Procedure:
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Membrane Preparation:
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Homogenize tissue or cells rich in σ2 receptors in ice-cold assay buffer.
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Centrifuge the homogenate at low speed to remove nuclei and large debris.
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Centrifuge the resulting supernatant at high speed to pellet the membranes.
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Wash the membrane pellet with fresh assay buffer and re-centrifuge.
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Resuspend the final pellet in assay buffer to a specific protein concentration, determined by a protein assay (e.g., Bradford or BCA).
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Assay Setup:
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In a 96-well microplate, add the following components in order:
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Assay buffer
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Increasing concentrations of the test compound (ZINC866533340).
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A fixed concentration of (+)-pentazocine to saturate and block binding to σ1 receptors.
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A fixed concentration of [3H]-DTG (typically near its Kd for the σ2 receptor).
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The prepared cell membranes.
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For determining total binding, omit the test compound.
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For determining non-specific binding, add a high concentration of a known σ2 ligand (e.g., unlabeled DTG or haloperidol).
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Incubation:
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Incubate the plate at room temperature for a sufficient time to reach binding equilibrium (typically 90-120 minutes).
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Filtration and Washing:
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Terminate the incubation by rapid filtration through glass fiber filters using a cell harvester. This separates the bound radioligand from the free radioligand.
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Quickly wash the filters with ice-cold wash buffer to remove any unbound radioligand.
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Scintillation Counting:
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Place the filters in scintillation vials, add scintillation cocktail, and allow them to equilibrate.
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Measure the radioactivity on the filters using a scintillation counter.
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Data Analysis:
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Calculate the specific binding by subtracting the non-specific binding from the total binding.
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Plot the specific binding as a function of the test compound concentration.
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Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) using non-linear regression analysis.
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Calculate the Ki value from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.
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Signaling Pathways
Sigma-2 (σ2) Receptor Signaling
The signaling pathways downstream of the σ2 receptor are complex and not fully elucidated. The receptor is known to be involved in the regulation of intracellular calcium levels, cell proliferation, and apoptosis. It interacts with various proteins and influences multiple cellular processes.
5-HT2A Receptor Signaling
The 5-HT2A receptor is a G protein-coupled receptor (GPCR) that primarily signals through the Gq/G11 pathway. Activation of this pathway leads to the activation of phospholipase C (PLC), which in turn generates inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), leading to an increase in intracellular calcium and activation of protein kinase C (PKC).
Conclusion and Future Directions
ZINC866533340 is a promising new chemical entity for probing the function of the σ2 receptor and for the potential development of novel therapeutics. Its high affinity and novel chemotype make it a valuable tool for researchers in neuroscience and oncology. Future studies should focus on elucidating its precise mechanism of action, determining its selectivity profile across a broader range of receptors, and evaluating its efficacy in preclinical models of disease. The detailed experimental protocols and pathway diagrams provided in this guide are intended to support and accelerate these research endeavors.
